Cas no 2680801-17-4 (methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-1-benzothiophene-2-carboxylate)

• Product Name: methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-1-benzothiophene-2-carboxylate
• CAS No: 2680801-17-4
• MF: C₁₅H₁₆BrNO₄S
• MW: 386.260842323303
• CID: 5624896
• PubChem ID: 165924827
• Update Time: 2025-08-01

methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28302308
• methyl 4-bromo-5-{[(tert-butoxy)carbonyl]amino}-1-benzothiophene-2-carboxylate
• 2680801-17-4
• methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-1-benzothiophene-2-carboxylate

• Inchi： 1S/C15H16BrNO4S/c1-15(2,3)21-14(19)17-9-5-6-10-8(12(9)16)7-11(22-10)13(18)20-4/h5-7H,1-4H3,(H,17,19)
• InChI Key： JJXZKZVEVHLDKA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1C=C(C(=O)OC)S2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 384.99834g/mol
• Monoisotopic Mass: 384.99834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 92.9Ų

Additional information on methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-1-benzothiophene-2-carboxylate

Methyl 4-Bromo-5-{(tert-Butoxy)carbonylamino}-1-Benzothiophene-2-Carboxylate (CAS No. 2680801-17-4): A Comprehensive Overview

Methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-1-benzothiophene-2-carboxylate (CAS No. 2680801-17-4) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its role in the development of novel therapeutic agents and as an intermediate in the synthesis of bioactive molecules.

The chemical structure of methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-1-benzothiophene-2-carboxylate consists of a benzothiophene core, a bromine substituent, and a tert-butoxycarbonyl (Boc) protected amino group. The presence of these functional groups endows the compound with a range of chemical properties that make it suitable for various applications in organic synthesis and drug discovery.

Recent studies have highlighted the importance of benzothiophene derivatives in the development of drugs targeting various diseases. For instance, benzothiophenes have shown promise in the treatment of neurological disorders, cancer, and inflammatory conditions. The bromine substituent in methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-1-benzothiophene-2-carboxylate provides a reactive site for further functionalization, allowing for the synthesis of a diverse array of derivatives with tailored biological activities.

The tert-butoxycarbonyl (Boc) protecting group is a crucial feature of this compound. It temporarily masks the amino group, preventing unwanted side reactions during synthetic transformations. This protection strategy is widely used in organic synthesis to achieve high yields and purity levels. Once the desired modifications are completed, the Boc group can be selectively removed under mild conditions, revealing the free amino functionality for subsequent conjugation or further derivatization.

In the context of drug discovery, methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-1-benzothiophene-2-carboxylate serves as an important building block for the synthesis of small molecules with potential therapeutic applications. Its ability to undergo selective functionalization and its compatibility with various synthetic routes make it a valuable tool in the hands of medicinal chemists.

One notable application of this compound is in the development of inhibitors for specific protein targets. For example, benzothiophene derivatives have been explored as inhibitors of kinases, which are key enzymes involved in cellular signaling pathways. By designing molecules that selectively target these kinases, researchers aim to develop more effective and safer drugs for treating diseases such as cancer and autoimmune disorders.

Furthermore, the bromine substituent in methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-1-benzothiophene-2-carboxylate can be utilized for cross-coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling. These reactions are widely employed in organic synthesis to form carbon-carbon bonds and introduce new functional groups into molecular frameworks. The versatility of these coupling reactions allows for the rapid generation of structurally diverse libraries of compounds, which can be screened for biological activity.

The pharmaceutical industry is constantly seeking new compounds with improved pharmacological profiles and reduced side effects. In this regard, methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-1-benzothiophene-2-carboxylate offers a promising starting point for the development of novel therapeutics. Its unique combination of functional groups provides a robust platform for chemical modification and optimization.

Recent advancements in computational chemistry and high-throughput screening technologies have further enhanced the utility of compounds like methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-1-benzothiophene-2-carboxylate. These tools enable researchers to predict the biological activity and physicochemical properties of potential drug candidates more accurately and efficiently. By integrating these approaches with traditional synthetic methods, scientists can accelerate the drug discovery process and bring new treatments to patients more quickly.

In conclusion, methyl 4-bromo-5-{(tert-butoxy)carbonylamino}-1-benzothiophene-2-carboxylate (CAS No. 2680801-17-4) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity profile make it an attractive candidate for the development of novel therapeutic agents and as an intermediate in organic synthesis. As research continues to advance, this compound is likely to play an increasingly important role in the discovery and development of new drugs for various diseases.